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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B3432417

An in-depth examination of the safety protocols and essential data for 3-Octanol, tailored for
professionals in research and drug development.

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and emergency procedures for 3-Octanol. Designed for researchers, scientists,
and professionals in drug development, this document consolidates critical information to

ensure safe laboratory practices and mitigate potential hazards associated with this chemical
compound.

Section 1: Chemical and Physical Properties

A thorough understanding of a substance's physical and chemical properties is fundamental to
its safe handling. The following table summarizes the key quantitative data for 3-Octanol.
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Property Value Source(s)

Molecular Formula CsH1s0 [1]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless liquid [2]

Odor Sweet, nutty, warm, 3]
herbaceous

Boiling Point 174-176 °C [11[31[4]

Melting Point -45 °C [21[5]

Flash Point 67 - 68 °C (152.6 - 154.4 °F) [5][6]

Density 0.818 - 0.82 g/mL at 25 °C [3114]

Vapor Pressure

~1 mmHg at 20 °C

Solubility

Soluble in alcohol and ether;

insoluble in water.

[2]

Section 2: Hazard Identification and Classification

3-Octanol is classified as a hazardous substance. The following table outlines its hazard

statements according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Hazard Statement GHS Pictogram Signal Word
) o H315: Causes skin GHSO07 (Exclamation ]
Skin Irritation o Warning
irritation.[1][6] Mark)
o H319: Causes serious  GHSO07 (Exclamation ]
Eye Irritation o Warning
eye irritation.[1][6] Mark)
Specific target organ H335: May cause )
. ] ) o GHSO07 (Exclamation ]
toxicity — single respiratory irritation.[1] Warning

exposure

[5]

Mark)
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Section 3: Toxicology and Exposure Limits

The toxicological profile of 3-Octanol is crucial for risk assessment in a laboratory setting.

Toxicity Metric Value Species Source(s)

LD50 Oral > 5,000 mg/kg Rat [1]

No-Observed-
Adverse-Effect Level
(NOAEL) - Repeated

Dose Toxicity

25 mg/kg/day - [7]

No-Observed-

Adverse-Effect Level

(NOAEL) - 100 mg/kg/day - [7]
Developmental

Toxicity

Currently, no specific occupational exposure limits have been established for 3-Octanol by
major regulatory bodies.[5]

Section 4: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to preventing exposure
and accidents.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE. However,
the following are generally recommended:

o Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles are mandatory.[1][5]

e Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to
use.[1]
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o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]
An impervious lab coat is recommended.

o Respiratory Protection: If a risk assessment indicates that air-purifying respirators are
necessary, use a NIOSH-approved respirator or one conforming to European Standard EN
14387.[1]

Handling Procedures

e Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Keep away from sources of ignition — No smoking.[1]

Take measures to prevent the buildup of electrostatic charge.[1]

Wash hands thoroughly after handling.[6]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[1]
» Keep the container tightly closed.[1]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

¢ Incompatible materials include strong oxidizing agents, strong acids, strong bases, acid
anhydrides, and acid chlorides.[1][8]

Section 5: Experimental Workflow for Safe Use of 3-
Octanol

The following diagram illustrates a standard workflow for the safe handling of 3-Octanol in a
laboratory experiment.
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A logical workflow for the safe handling of 3-Octanol in a laboratory setting.
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Section 6: Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][6]

In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, get medical advice/attention. Take off contaminated clothing and wash it before
reuse.[1][6]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Fire-Fighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4]

Specific hazards: Vapors can accumulate in low areas and may form explosive
concentrations.[1] Hazardous decomposition products formed under fire conditions include
carbon oxides.[1]

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.[1]
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e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

» Methods for cleaning up: Contain spillage, and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local

regulations.[1]

Section 7: Logical Relationship of Handling
Precautions

The following diagram illustrates the logical dependencies of safety precautions when working
with 3-Octanol.
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A diagram illustrating the logical relationships of safety precautions for 3-Octanol.
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This comprehensive guide serves as an essential resource for the safe handling and use of 3-
Octanol in a research environment. By adhering to these guidelines and fostering a strong
safety culture, laboratories can minimize risks and ensure the well-being of their personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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